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For researchers, scientists, and drug development professionals seeking to leverage the power

of Raman spectroscopy, this guide offers an objective comparison of the Thermo Scientific™

DXR3™ Raman Microscope's performance. Drawing upon available data, this document

benchmarks the DXR3 against other leading Raman systems, providing insights into its

capabilities for critical applications in pharmaceutical analysis, polymer characterization, and

the burgeoning field of microplastics research.

While a comprehensive body of independent, peer-reviewed literature directly comparing the

quantitative performance of the Thermo Scientific DXR3 Raman Microscope with its primary

competitors remains to be established, this guide synthesizes currently available information

from manufacturer specifications and application-focused technical notes. This approach

provides a valuable comparative overview of the instrument's intended capabilities and

performance claims, offering a solid foundation for informed decision-making.

At a Glance: Performance Specifications
A side-by-side look at the key performance specifications, as stated by the manufacturers,

reveals the competitive positioning of the Thermo Scientific DXR3 Raman Microscope.
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Feature
Thermo Scientific
DXR3

Horiba LabRAM HR
Evolution

Renishaw inVia
Qontor

Spatial Resolution

(X,Y)

As fine as 540 nm (on

ideal sample)[1][2]

Capable of sub-

micron imaging
Better than 1 µm

Confocal Depth

Resolution (Z)

As fine as 1.7 µm (on

ideal sample)[1][2]
< 2 µm < 2 µm

Spectral Range

Full range of 3500-50

cm⁻¹ in a single

exposure[1][2]

Wide spectral range

from UV to NIR

Dependent on

configuration

Available Lasers
455 nm, 532 nm, 633

nm, 785 nm[1]

Wide range from UV

to NIR

Up to 5 lasers (e.g.,

532, 633, 785 nm)

Automation Features

Auto-alignment, auto-

calibration, auto-

exposure, automated

fluorescence

correction[3][4]

Fully automated

system[5]

Fully automated with

LiveTrack™ focus

tracking[6]

Deep Dive: Application-Specific Performance
Pharmaceutical Analysis: Unmasking Polymorphs and
Mapping Active Ingredients
The ability to distinguish between different crystalline forms (polymorphs) of an active

pharmaceutical ingredient (API) and to visualize its distribution within a tablet is crucial for drug

efficacy and stability.

The Thermo Scientific DXR3 excels in high-throughput polymorph screening, efficiently

analyzing samples in well plates to identify distinct crystalline structures.[7][8] For a detailed

look at API distribution, the accompanying DXR3xi Raman Imaging Microscope provides clear

visualization of the API and excipient layout within a formulation.[9][10]

Competitor systems like the Horiba LabRAM HR Evolution and the Renishaw inVia Qontor also

demonstrate strong capabilities in this area, leveraging high spectral and spatial resolution to

discern subtle polymorphic variations and map ingredient distribution.[11][12][13][14]
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A typical workflow for automated polymorph screening involves the crystallization of the API in

multi-well plates, followed by automated Raman spectral acquisition from each well using a

system like the DXR3. The collected spectra are then compared against a library of known

polymorphs for identification.
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Sample Preparation

Data Acquisition (DXR3) Data Analysis

API Crystallization Dispense into Well Plate

Load Well Plate Automated Raman Scan Spectral Identification Polymorph Mapping
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Multilayer Film Analysis Workflow

Sample Preparation
(Cross-section or Surface)

Instrument Setup
(Confocal Mode)

Data Acquisition
(Depth Profile or Line Scan)

Data Analysis
(Layer Identification & Thickness)
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Automated Microplastics Analysis

Sample Filtration Automated Particle Location Automated Raman Acquisition Spectral Identification & Reporting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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